Cas no 173341-02-1 (tert-butyl N-(morpholin-2-ylmethyl)carbamate)

• Product Name: tert-butyl N-(morpholin-2-ylmethyl)carbamate
• CAS No: 173341-02-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD06808588
• CID: 111587
• PubChem ID: 19081107
• Update Time: 2025-05-24

tert-butyl N-(morpholin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (morpholin-2-ylmethyl)carbamate
• 2-N-Boc-amimethylmorpholine
• 2-N-BOC-AMINOMETHYLMORPHOLINE
• 2-N-Boc-aminomethylmorpholine oxalate
• Carbamic acid,N-(2-morpholinylmethyl)-, 1,1-dimethylethyl ester
• Morpholin-2-ylmethyl-carbamic acid tert-butyl ester
• tert-Butyl morpholin-2-ylmethylcarbamate
• tert-Butyl [(morpholin-2-yl)methyl]carbamate
• tert-butyl N-(morpholin-2-ylmethyl)carbamate
• tert-butyl (morpholin-2-ylmethyl)carbamate(SALTDATA: FREE)
• PB20980
• tert-butyl N-[(morpholin-2-yl)methyl]carbamate
• CHEMBL4577717
• BB 0240341
• 173341-02-1
• DTXSID20597886
• 2-(boc-aminomethyl)morpholine
• 2-N-Boc-aminomethylmorpholine, AldrichCPR
• CS-0048051
• SB20747
• Z439694210
• Morpholin-2-ylmethyl-carbamic acid tert-butyl ester
• 2-[[(tert-Butoxycarbonyl)amino]methyl]morpholine
• EN300-152992
• MFCD12545850
• CARBAMIC ACID, N-(2-MORPHOLINYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• J-524791
• FT-0687430
• FT-0689615
• 1,1-Dimethylethyl [(2-morpholinyl)methyl]carbamate
• SY008126
• IYHJNCQAADULQE-UHFFFAOYSA-N
• [(Morpholin-2-yl)methyl]carbamic acid tert-butyl ester
• SY008125
• (S)-2-(Boc-aminomethyl)morpholine
• SCHEMBL754567
• 2-(N-Boc-aminomethyl)morpholine
• AKOS000321272
• AKOS016342050
• tert-butyl (morpholin-2-yl)methylcarbamate
• AM20090033
• PB15095
• AS-37007
• Carbamic acid, (2-morpholinylmethyl)-, 1,1-dimethylethyl ester
• MFCD06808588
• tert-butyl(morpholin-2-ylmethyl)carbamate
• FT-0648441
• A3831
• t-butyl(morpholin-2-yl)methylcarbamate
• SY034278
• ALBB-003783
• DB-012945
• STK502693

• MDL： MFCD06808588
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-7-8-6-11-4-5-14-8/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key： IYHJNCQAADULQE-UHFFFAOYSA-N
• SMILES： O1CCNCC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14700
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.032±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98.5-100.5 °C
• Boiling Point: 334°C at 760 mmHg
• Flash Point: 155.8°C
• Refractive Index: 1.452
• Solubility: Dissolution (63 g/l) (25 º C),
• PSA: 59.59000
• LogP: 1.21920

tert-butyl N-(morpholin-2-ylmethyl)carbamate Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314;H318
• Warning Statement： P280;P301+P312;P301+P330+P331;P305+P351+P338;P310
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on tert-butyl N-(morpholin-2-ylmethyl)carbamate

tert-butyl N-(morpholin-2-ylmethyl)carbamate (CAS No. 173341-02-1): A Comprehensive Overview

tert-butyl N-(morpholin-2-ylmethyl)carbamate (CAS No. 173341-02-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Morpholinomethylamine, is a protected amine derivative that plays a crucial role in the synthesis of complex molecules, particularly in the development of novel drugs and therapeutic agents.

The structure of tert-butyl N-(morpholin-2-ylmethyl)carbamate consists of a tert-butyl carbamate group attached to a morpholine ring via a methyl group. The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under various reaction conditions and its ease of removal using mild acidic conditions. This makes tert-butyl N-(morpholin-2-ylmethyl)carbamate an ideal intermediate for the synthesis of amino acids, peptides, and other bioactive molecules.

In recent years, significant advancements have been made in the use of tert-butyl N-(morpholin-2-ylmethyl)carbamate in the development of new pharmaceuticals. One notable application is in the synthesis of small-molecule inhibitors for various therapeutic targets. For example, researchers have utilized this compound to develop inhibitors for kinases, which are key enzymes involved in many cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-(morpholin-2-ylmethyl)carbamate in the synthesis of a series of potent and selective inhibitors for the protein kinase C (PKC) family. These inhibitors showed promising results in preclinical studies, demonstrating high efficacy and selectivity against specific PKC isoforms. The ability to fine-tune the structure of these inhibitors through modifications to the morpholine ring and the Boc protecting group has allowed researchers to optimize their pharmacological properties.

Beyond its use in kinase inhibition, tert-butyl N-(morpholin-2-ylmethyl)carbamate has also found applications in the development of central nervous system (CNS) drugs. The morpholine ring provides a flexible scaffold that can be modified to enhance brain penetration and target specific receptors or enzymes. For instance, a recent study published in the European Journal of Medicinal Chemistry described the synthesis and evaluation of a series of morpholine-based compounds as potential treatments for neurodegenerative diseases such as Alzheimer's disease. These compounds exhibited improved blood-brain barrier permeability and demonstrated neuroprotective effects in cellular models.

The versatility of tert-butyl N-(morpholin-2-ylmethyl)carbamate extends to its use in combinatorial chemistry and high-throughput screening (HTS). The ability to rapidly generate large libraries of compounds with diverse chemical structures has accelerated drug discovery efforts. In HTS campaigns, this compound has been used as a building block to create novel scaffolds that can be screened against various biological targets. The ease with which the Boc protecting group can be removed allows for rapid deprotection and subsequent functionalization, making it an attractive choice for synthetic chemists.

In addition to its synthetic utility, tert-butyl N-(morpholin-2-ylmethyl)carbamate has been studied for its potential as a prodrug strategy. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the desired site of action. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

The safety profile of tert-butyl N-(morpholin-2-ylmethyl)carbamate has also been extensively evaluated. Preclinical studies have shown that it is generally well-tolerated at relevant concentrations, with minimal toxicity observed. However, as with any chemical compound used in pharmaceutical research, appropriate safety precautions should be taken during handling and storage to ensure compliance with regulatory guidelines.

In conclusion, tert-butyl N-(morpholin-2-ylmethyl)carbamate (CAS No. 173341-02-1) is a valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the field.